Cas no 2549016-96-6 (2-(4-acetylphenyl)-4-(prop-2-yn-1-yl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione)

• Product Name: 2-(4-acetylphenyl)-4-(prop-2-yn-1-yl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione
• CAS No: 2549016-96-6
• MF: C₁₈H₁₄N₂O₄S
• MW: 354.379763126373
• CID: 5312796
• PubChem ID: 154854282
• Update Time: 2025-05-19

2-(4-acetylphenyl)-4-(prop-2-yn-1-yl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 2-(4-acetylphenyl)-4-(prop-2-yn-1-yl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione
• F6782-4955
• AKOS040727914
• 2549016-96-6
• 2H-1,2,4-Benzothiadiazin-3(4H)-one, 2-(4-acetylphenyl)-4-(2-propyn-1-yl)-, 1,1-dioxide

• Inchi： 1S/C18H14N2O4S/c1-3-12-19-16-6-4-5-7-17(16)25(23,24)20(18(19)22)15-10-8-14(9-11-15)13(2)21/h1,4-11H,12H2,2H3
• InChI Key： INVWQJXPUQDJSJ-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=CC=C2N(CC#C)C(=O)N1C1=CC=C(C(C)=O)C=C1

Computed Properties

• Exact Mass: 354.06742811g/mol
• Monoisotopic Mass: 354.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.389±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 571.5±60.0 °C(Predicted)
• pka: -3.72±0.20(Predicted)

Additional information on 2-(4-acetylphenyl)-4-(prop-2-yn-1-yl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione

2-(4-Acetylphenyl)-4-(prop-2-yn-1-yl)-3,4-dihydro-2H-1λ6,2,4-benzothiadiazine-1,1,3-trione

The compound with CAS No. 2549016-96-6, known as 2-(4-acetylphenyl)-4-(prop-2-yn-1-yl)-3,4-dihydro-2H-1λ6,2,4-benzothiadiazine-1,1,3-trione, is a highly specialized organic molecule with a complex structure and diverse applications. This compound belongs to the class of benzothiadiazines, which are known for their unique chemical properties and potential in various fields such as pharmaceuticals and materials science.

Benzothiadiazines are heterocyclic compounds characterized by a benzene ring fused to a thiadiazine ring. The presence of sulfur in the thiadiazine ring contributes to their distinct reactivity and stability. In the case of 2-(4-acetylphenyl)-4-(prop-2-yn-1-yl)-3,4-dihydro..., the molecule features an acetyl group attached to the benzene ring and a propargyl group at the 4-position of the thiadiazine ring. These substituents play a crucial role in determining the compound's chemical behavior and potential applications.

Recent studies have highlighted the importance of benzothiadiazines in drug discovery. Researchers have explored their potential as antioxidants, anti-inflammatory agents, and neuroprotective compounds. The acetyl group in this compound is particularly significant as it enhances the molecule's ability to interact with biological systems. For instance, acetylation is a common post-translational modification in proteins, suggesting that this compound might have therapeutic effects through protein interaction.

The propargyl group (propargyl substituent) in this compound adds another layer of complexity to its structure. Propargyl groups are known for their ability to participate in click chemistry reactions, making this compound a valuable building block in organic synthesis. Recent advancements in click chemistry have enabled researchers to efficiently construct complex molecules using propargyl-containing compounds like this one.

In terms of synthesis, benzothiadiazines can be prepared through various methods including cyclization reactions and coupling reactions. The synthesis of 2-(4-acetylphenyl)-... involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Researchers have optimized these processes by employing catalytic systems and green chemistry principles to minimize environmental impact.

The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it a candidate for use in optoelectronic materials such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated that benzothiadiazine derivatives can exhibit excellent charge transport properties, which are essential for efficient energy conversion in these devices.

Moreover, the benzothiadiazine core has been utilized in the development of advanced materials for sensing applications. For example, derivatives of this compound have been incorporated into sensors for detecting environmental pollutants such as heavy metals and volatile organic compounds (VOCs). The ability of these compounds to form stable coordination complexes with metal ions makes them ideal candidates for such applications.

In conclusion, CAS No. 2549016-96-6, or 2-(4-acetylphenyl)-..., is a versatile compound with promising potential across multiple disciplines. Its unique structure enables diverse applications ranging from drug discovery to materials science. As research continues to uncover new properties and uses for this compound, it is expected to play an increasingly important role in both academic and industrial settings.